Cas no 1807205-22-6 (3-Bromo-4-methyl-2-nitrobenzyl chloride)

• Product Name: 3-Bromo-4-methyl-2-nitrobenzyl chloride
• CAS No: 1807205-22-6
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5002187
• Update Time: 2025-10-29

3-Bromo-4-methyl-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-2-nitrobenzyl chloride

• Inchi： 1S/C8H7BrClNO2/c1-5-2-3-6(4-10)8(7(5)9)11(12)13/h2-3H,4H2,1H3
• InChI Key： RIFGHFIAHQVRGX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(CCl)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-4-methyl-2-nitrobenzyl chloride

Chemical Profile of 3-Bromo-4-methyl-2-nitrobenzyl chloride (CAS No. 1807205-22-6)

3-Bromo-4-methyl-2-nitrobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807205-22-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and a bromo substituent on a benzene ring, with an additional methyl group at the para position relative to the bromo group. The benzyl chloride moiety at the 2-position introduces reactivity suitable for further functionalization, making it a valuable intermediate in synthetic chemistry.

The structural features of 3-Bromo-4-methyl-2-nitrobenzyl chloride contribute to its utility in various chemical transformations. The nitro group is known for its ability to participate in reduction reactions to form amines, while the bromine atom serves as a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The benzyl chloride functionality allows for nucleophilic substitution reactions, enabling the introduction of diverse side chains or heterocyclic structures. These properties make it a versatile building block for constructing more complex molecular entities.

In recent years, there has been significant interest in developing novel therapeutic agents derived from nitroaromatic compounds due to their potential biological activities. The 3-Bromo-4-methyl-2-nitrobenzyl chloride scaffold has been explored in several research studies aimed at identifying compounds with pharmacological relevance. For instance, modifications of this structure have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The ability to modify the core nitroaromatic ring system allows researchers to fine-tune the electronic and steric properties of the molecule, which can influence its interaction with biological targets.

One notable area of research involves the use of 3-Bromo-4-methyl-2-nitrobenzyl chloride in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity. The bromine and nitro groups provide opportunities for further derivatization through transition-metal-catalyzed reactions, enabling the construction of complex inhibitor structures with improved binding affinity and selectivity.

The benzyl chloride portion of 3-Bromo-4-methyl-2-nitrobenzyl chloride is particularly useful for introducing amine functionalities via reductive amination or direct nucleophilic substitution. This has been exploited in the synthesis of peptidomimetics and other bioactive molecules where amide bonds are essential structural elements. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring enhances the electrophilicity at specific positions, facilitating targeted functionalization.

Advances in computational chemistry have also contributed to the optimization of derivatives of 3-Bromo-4-methyl-2-nitrobenzyl chloride. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets, enabling rational design of analogs with enhanced potency and reduced toxicity. This approach has accelerated the discovery process by allowing virtual screening of large libraries of potential candidates before experimental synthesis.

The synthesis of 3-Bromo-4-methyl-2-nitrobenzyl chloride typically involves multi-step organic transformations starting from commercially available precursors such as nitrotoluene derivatives. The introduction of bromine at the para position relative to the methyl group requires careful control of reaction conditions to avoid unwanted side products. Techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions are commonly employed to achieve this transformation efficiently.

In conclusion, 3-Bromo-4-methyl-2-nitrobenzyl chloride (CAS No. 1807205-22-6) represents a valuable intermediate in pharmaceutical research due to its versatile structural features and reactivity. Its utility in constructing complex molecular entities with potential therapeutic applications underscores its importance in medicinal chemistry. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will remain indispensable tools for drug discovery and development.